![molecular formula C17H20N4O B4421422 N-phenyl-2-[4-(2-pyridinyl)-1-piperazinyl]acetamide](/img/structure/B4421422.png)
N-phenyl-2-[4-(2-pyridinyl)-1-piperazinyl]acetamide
Overview
Description
N-phenyl-2-[4-(2-pyridinyl)-1-piperazinyl]acetamide, commonly known as PPAA, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a member of the piperazine class of compounds, which have been found to possess a wide range of biological activities. PPAA has been shown to have promising effects on various biochemical and physiological processes, making it a subject of interest for researchers in multiple fields.
Mechanism of Action
The exact mechanism of action of PPAA is not fully understood, but it is believed to act on various receptors in the body, including dopamine, serotonin, and adrenergic receptors. It has been shown to have both agonist and antagonist effects on these receptors, which may explain its diverse range of effects on different physiological processes.
Biochemical and Physiological Effects:
PPAA has been shown to have a wide range of biochemical and physiological effects. It has been shown to have anxiolytic and antidepressant effects, making it a potential treatment for mood disorders. It has also been shown to have antipsychotic effects, making it a potential treatment for schizophrenia. Additionally, PPAA has been shown to have cardioprotective effects, making it a potential treatment for cardiovascular disease. Finally, PPAA has been shown to have anticancer effects, making it a potential treatment for various types of cancer.
Advantages and Limitations for Lab Experiments
One of the advantages of using PPAA in lab experiments is its well-established synthesis method, which allows researchers to obtain the compound in a relatively straightforward manner. Additionally, PPAA has been shown to have a wide range of effects on different physiological processes, making it a versatile tool for researchers in multiple fields. However, one limitation of using PPAA in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret some of the results obtained from studies using this compound.
Future Directions
There are many potential future directions for research on PPAA. One area of interest is the development of more specific agonists and antagonists for the receptors that PPAA acts on, which may allow for more targeted treatments for various diseases. Additionally, more research is needed to fully understand the mechanism of action of PPAA and how it interacts with different receptors in the body. Finally, there is potential for PPAA to be used in combination with other drugs to enhance its effects or reduce its side effects, which may lead to new treatments for various diseases.
Scientific Research Applications
PPAA has been studied extensively for its potential applications in scientific research. It has been shown to have promising effects on various biochemical and physiological processes, making it a subject of interest for researchers in multiple fields. Some of the areas where PPAA has been studied include neuropharmacology, cardiovascular research, and cancer research.
properties
IUPAC Name |
N-phenyl-2-(4-pyridin-2-ylpiperazin-1-yl)acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N4O/c22-17(19-15-6-2-1-3-7-15)14-20-10-12-21(13-11-20)16-8-4-5-9-18-16/h1-9H,10-14H2,(H,19,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVNXUDNXRWMPSG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC(=O)NC2=CC=CC=C2)C3=CC=CC=N3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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